Cas no 1142223-08-2 (methyl (3S)-3-cyclopropyl-3-(3-hydroxyphenyl)propanoate)

methyl (3S)-3-cyclopropyl-3-(3-hydroxyphenyl)propanoate structure
1142223-08-2 structure
Product Name:methyl (3S)-3-cyclopropyl-3-(3-hydroxyphenyl)propanoate
CAS No:1142223-08-2
MF:C13H16O3
MW:220.264344215393
MDL:MFCD27956898
CID:2093848
PubChem ID:57705502
Update Time:2025-04-21

methyl (3S)-3-cyclopropyl-3-(3-hydroxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • (S)-Methyl 3-cyclopropyl-3-(3-hydroxyphenyl)propanoate
    • methyl (3S)-3-cyclopropyl-3-(3-hydroxyphenyl)propanoate;
    • methyl (3S)-3-cyclopropyl-3-(3-hydroxyphenyl)propanoate
    • 1142223-08-2
    • MFCD27956898
    • AS-43165
    • methyl (S)-3-cyclopropyl-3-(3-hydroxyphenyl)propanoate
    • PXBFBXFVUPMAJK-LBPRGKRZSA-N
    • (S)-Methyl3-cyclopropyl-3-(3-hydroxyphenyl)propanoate
    • CS-0049278
    • A-cyclopropyl-3-hydroxy-, Methyl ester, (
    • AKOS025290714
    • AS)-
    • Benzenepropanoic acid,
    • Benzenepropanoic acid, beta-cyclopropyl-3-hydroxy-, Methyl ester, (betaS)-
    • SCHEMBL2495215
    • MDL: MFCD27956898
    • Inchi: 1S/C13H16O3/c1-16-13(15)8-12(9-5-6-9)10-3-2-4-11(14)7-10/h2-4,7,9,12,14H,5-6,8H2,1H3/t12-/m0/s1
    • InChI Key: PXBFBXFVUPMAJK-LBPRGKRZSA-N
    • SMILES: O(C)C(C[C@H](C1C=CC=C(C=1)O)C1CC1)=O

Computed Properties

  • Exact Mass: 220.11000
  • Monoisotopic Mass: 220.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53000
  • LogP: 2.44890

methyl (3S)-3-cyclopropyl-3-(3-hydroxyphenyl)propanoate Pricemore >>

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methyl (3S)-3-cyclopropyl-3-(3-hydroxyphenyl)propanoate Production Method

Production Method 1

Reaction Conditions
Reference
Design and Synthesis of Novel, Selective GPR40 AgoPAMs
Plummer, Christopher W. ; Clements, Matthew J.; Chen, Helen; Rajagopalan, Murali; Josien, Hubert; et al, ACS Medicinal Chemistry Letters, 2017, 8(2), 221-226

Production Method 2

Reaction Conditions
Reference
Discovery of AM-1638: A Potent and Orally Bioavailable GPR40/FFA1 Full Agonist
Brown, Sean P.; Dransfield, Paul J.; Vimolratana, Marc; Jiao, XianYun; Zhu, Liusheng; et al, ACS Medicinal Chemistry Letters, 2012, 3(9), 726-730

methyl (3S)-3-cyclopropyl-3-(3-hydroxyphenyl)propanoate Raw materials

methyl (3S)-3-cyclopropyl-3-(3-hydroxyphenyl)propanoate Preparation Products

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